Cas no 66081-36-5 (tunicamycin C1 homolog)

tunicamycin C1 homolog structure
tunicamycin C1 homolog structure
Product Name:tunicamycin C1 homolog
CAS No:66081-36-5
Molecular Formula:C39H64N4O16
Molecular Weight:844.942660000001
CID:1708418
PubChem ID:56927836

tunicamycin C1 homolog Properties

Names and Identifiers

    • tunicamycin C1 homolog
    • tunicamycin B complex
    • (E)-N-[2-[3-acetamido-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-6-[2-[5-(2,4-dioxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]-2-hydroxyethyl]-4,5-dihydroxyoxan-3-yl]-14-methylpentadec-2-enamide
    • Tunicamycin 16:1 Mixture
    • 66081-36-5
    • tunicamycin B
    • tunicamycin VII
    • UNII-6SE66719OT
    • Tunicamycin C1
    • Q27133164
    • SCHEMBL21597946
    • (2E)-N-[(2S,3R,4R,5R,6R)-2-{[(2R,3R,4R,5S,6R)-3-acetamido-4,5-dihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl]oxy}-6-{(2R)-2-[(2R,3S,4R,5R)-5-(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)-3,4-dihydroxytetrahydrofuran-2-yl]-2-hydroxyethyl}-4,5-dihydroxytetrahydro-2H-pyran-3-yl]-14-methylpentadec-2-enamide
    • (5'R)-5'-[2-acetamido-2-deoxy-alpha-D-glucopyranosyl-(1<->1)-2,6-dideoxy-2-(14-methylpentadec-2-enamido)-beta-D-galactopyranos-6-yl]uridine
    • CHEBI:64256
    • 6SE66719OT
    • Corynetoxin U-16I
    • Tunicamycin
    • DTXSID80511442
    • InChIKey: ZOCXUHJGZXXIGQ-NPXWYGMKSA-N
    • Inchi: InChI=1S/C39H64N4O16/c1-20(2)14-12-10-8-6-4-5-7-9-11-13-15-25(47)41-28-32(52)29(49)23(56-38(28)59-37-27(40-21(3)45)31(51)30(50)24(19-44)57-37)18-22(46)35-33(53)34(54)36(58-35)43-17-16-26(48)42-39(43)55/h13,15-17,20,22-24,27-38,44,46,49-54H,4-12,14,18-19H2,1-3H3,(H,40,45)(H,41,47)(H,42,48,55)/b15-13+/t22-,23-,24-,27-,28-,29+,30-,31-,32-,33+,34-,35-,36-,37-,38+/m1/s1
    • SMILES: CC(C)CCCCCCCCCCC=CC(=O)NC1C(C(C(OC1OC2C(C(C(C(O2)CO)O)O)NC(=O)C)CC(C3C(C(C(O3)N4C=CC(=O)NC4=O)O)O)O)O)O

Computed Properties

  • Exact Mass: 844.43173197g/mol
  • Hydrogen Bond Donor Count: 11
  • Hydrogen Bond Acceptor Count: 16
  • Rotatable Bond Count: 21
  • Monoisotopic Mass: 844.43173197g/mol
  • Heavy Atom Count: 59
  • Complexity: 1440
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 15
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 0.8
  • Topological Polar Surface Area: 306Ų

Experimental Properties

  • LogP: 0.00470
  • PSA: 319.06000
  • Refractive Index: 1.609

tunicamycin C1 homolog Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci75414-1mg
Tunicamycin 16:1
66081-36-5 98%
1mg
¥588.00 2022-04-26

tunicamycin C1 homolog Related Literature

  • 1. Corynetoxins causative agents of annual ryegrass toxicity; their identification as tunicamycin group antibiotics
    John A. Edgar,John L. Frahn,Peter A. Cockrum,Neil Anderton,Marjorie V. Jago,Claude C. J. Culvenor,Alan J. Jones,Keith Murray,Kevin J. Shaw J. Chem. Soc. Chem. Commun. 1982 222
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